Cas no 1017795-07-1 (3-Amino-N-(3-methoxypropyl)benzamide)

• Product name: 3-Amino-N-(3-methoxypropyl)benzamide
• CAS No: 1017795-07-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 3046412
• PubChem ID: 25190941

3-Amino-N-(3-methoxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(3-methoxypropyl)benzamide
• Benzamide, 3-amino-N-(3-methoxypropyl)-
• 1017795-07-1
• BBL024538
• SCHEMBL12497737
• CS-0335683
• VS-07868
• STL355966
• AKOS000319762

• Inchi： 1S/C11H16N2O2/c1-15-7-3-6-13-11(14)9-4-2-5-10(12)8-9/h2,4-5,8H,3,6-7,12H2,1H3,(H,13,14)
• InChI Key： OGPORDPFHSIVLI-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C1=CC=CC(N)=C1

Computed Properties

• Exact Mass: 208.121178g/mol
• Monoisotopic Mass: 208.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.26g/mol
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-N-(3-methoxypropyl)benzamide

Comprehensive Overview of 3-Amino-N-(3-methoxypropyl)benzamide (CAS No. 1017795-07-1)

3-Amino-N-(3-methoxypropyl)benzamide, with the CAS number 1017795-07-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS identifier, is a derivative of benzamide, featuring an amino group at the 3-position and a methoxypropyl substituent on the nitrogen atom. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in 3-Amino-N-(3-methoxypropyl)benzamide is partly driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and kinase-targeted therapies, which are hot topics in oncology and neurodegenerative disease research. The compound's methoxypropyl side chain enhances its solubility and bioavailability, critical factors in drug design. As the demand for precision medicine and targeted therapies rises, compounds like this are becoming increasingly relevant.

From a synthetic chemistry perspective, CAS 1017795-07-1 is notable for its versatility. It can undergo various reactions, including amide coupling, acylation, and nucleophilic substitution, making it a flexible intermediate. The amino group at the 3-position allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with current trends in combinatorial chemistry and fragment-based drug discovery, where rapid diversification of core structures is essential.

In the context of green chemistry and sustainable synthesis, 3-Amino-N-(3-methoxypropyl)benzamide has also been studied for its potential to reduce waste and improve atom economy. Researchers are investigating eco-friendly catalytic systems to produce this compound, addressing the pharmaceutical industry's push toward environmentally benign processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another area of interest is the compound's physicochemical properties, such as its logP, pKa, and stability under various conditions. These parameters are crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are integral to preclinical drug development. The methoxypropyl moiety, in particular, has been linked to improved metabolic stability, a key consideration in optimizing drug-like properties.

For researchers sourcing CAS 1017795-07-1, quality control and analytical characterization are paramount. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and identity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards, such as those set by the International Council for Harmonisation (ICH). This emphasis on quality reflects the compound's importance in high-stakes applications.

Looking ahead, 3-Amino-N-(3-methoxypropyl)benzamide is poised to remain a focal point in drug discovery pipelines. Its compatibility with parallel synthesis and structure-activity relationship (SAR) studies makes it a practical choice for medicinal chemists. As artificial intelligence (AI) and machine learning continue to revolutionize molecular design, compounds like this will likely feature prominently in in silico screening and de novo drug design platforms.

In summary, 3-Amino-N-(3-methoxypropyl)benzamide (CAS 1017795-07-1) is a multifaceted compound with broad applicability in modern chemistry and pharmacology. Its structural features, synthetic utility, and alignment with cutting-edge research trends underscore its value as a tool for scientific innovation. Whether in academia or industry, this compound represents a convergence of chemical ingenuity and therapeutic potential, making it a subject of enduring interest.